Cas no 349566-84-3 (5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 349566-84-3
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 5436057
• PubChem ID: 753748
• Update Time: 2025-10-17

5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000509377-1
• F3220-0503
• SR-01000509377
• STK878321
• AKOS001723525
• 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{[(2-methoxyphenyl)amino]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-(((2-methoxyphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 6-hydroxy-5-[(2-methoxyphenyl)iminomethyl]-2-sulfanylidene-1H-pyrimidin-4-one
• 349566-84-3
• 5-[(2-methoxyanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C12H11N3O3S/c1-18-9-5-3-2-4-8(9)13-6-7-10(16)14-12(19)15-11(7)17/h2-6,13H,1H3,(H2,14,15,16,17,19)
• InChI Key： RWAHXHQZTNUOPO-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(/C(N1[H])=O)=C(/[H])\N([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 277.05211239g/mol
• Monoisotopic Mass: 277.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Comprehensive Overview of 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 349566-84-3)

The compound 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 349566-84-3) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material sciences. This compound, characterized by its diazinane core and sulfanylidene functional group, exhibits intriguing chemical properties that make it a subject of ongoing research. Its methoxyphenyl moiety further enhances its reactivity, enabling diverse synthetic modifications.

In the context of current scientific trends, researchers are particularly interested in the bioactive potential of 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. With the rise of computational drug discovery and AI-driven molecular design, this compound has been flagged as a candidate for further exploration in targeted therapy. Its thione group, for instance, is known to interact with metal ions, suggesting possible applications in chelation therapy or as a catalyst in organic reactions.

The synthesis of 349566-84-3 typically involves multi-step reactions, including condensation and cyclization processes. Recent advancements in green chemistry have prompted scientists to explore eco-friendly synthetic routes for this compound, aligning with the global push for sustainable manufacturing. Questions like "How to optimize the yield of 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione?" or "What are the spectroscopic characterization techniques for this compound?" are frequently searched in academic databases, reflecting the practical challenges in its production and analysis.

From a structural-activity relationship perspective, the methylidene bridge in 349566-84-3 offers a versatile site for derivatization, making it a valuable scaffold for medicinal chemistry. Its potential as a kinase inhibitor or anti-inflammatory agent is under investigation, coinciding with the growing demand for novel small-molecule therapeutics. Additionally, its hydrogen-bonding capabilities have sparked interest in crystal engineering and supramolecular chemistry applications.

In material science, the conjugated system of 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has been studied for its photophysical properties, with potential uses in organic electronics or sensors. The compound's stability under various conditions is another area of active research, addressing common queries such as "What solvents are compatible with 349566-84-3?" or "How does temperature affect its degradation?"

Regulatory and safety profiles of 349566-84-3 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in literature, mirroring the broader scientific community's focus on laboratory safety standards. The compound's biodegradability and ecotoxicological impact are being evaluated to ensure compliance with environmental regulations.

Looking ahead, the integration of machine learning in predicting the properties of 5-{[(2-methoxyphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione could accelerate its development. As interest grows in personalized medicine and high-throughput screening, this compound may find new roles in drug discovery pipelines. Collaborative efforts between academia and industry are expected to unlock its full potential, making 349566-84-3 a noteworthy molecule in contemporary chemistry.